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Compound of Interest

Methyl 3-((tert-
Compound Name:
butoxycarbonyl)amino)propanoate

CAS No.: 42116-55-2

Cat. No.: B1365186

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This guide offers a comprehensive technical overview of Boc-f3-Ala-OMe (N-(tert-
butoxycarbonyl)-B-alanine methyl ester), a pivotal molecular building block in contemporary
chemical and pharmaceutical sciences. We will explore its chemical structure, systematic
nomenclature, a detailed and validated synthesis protocol, and its significant applications in
peptide science and drug discovery.

Molecular Architecture: Unpacking the Structure
and IUPAC Name

A thorough understanding of the structure of Boc-p-Ala-OMe is essential to harnessing its
chemical reactivity and appreciating its role in synthesis.

Chemical Structure
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Boc--Ala-OMe is a derivative of the amino acid (3-alanine, where the amino group and the
carboxylic acid group are protected. This structure is composed of three key moieties:

e The B-Alanine Backbone: Unlike the a-amino acids that form the primary structure of
proteins, Boc-[3-Ala-OMe is built upon a B-alanine framework. In -alanine, the amino group
is attached to the [3-carbon (the third carbon from the carboxyl group). This unique
arrangement imparts distinct conformational properties to peptide chains that incorporate it.

e The tert-Butoxycarbonyl (Boc) Protecting Group: The amino functionality of the B-alanine
core is protected by a tert-butoxycarbonyl (Boc) group. The Boc group is a widely used, acid-
labile protecting group in peptide synthesis.[1] It prevents the nucleophilic amino group from
participating in unwanted side reactions during peptide coupling.

o The Methyl Ester (OMe): The carboxylic acid end of the -alanine is protected as a methyl
ester. This modification prevents the carboxylic acid from reacting out of turn and activates
the carbonyl group for subsequent amide bond formation.

Caption: Chemical structure of Boc-[3-Ala-OMe.

IUPAC Nomenclature

The systematic IUPAC name for Boc--Ala-OMe is methyl 3-(((tert-
butoxy)carbonyl)amino)propanoate.

This name can be deconstructed as follows:

o methyl...propanoate: Indicates a three-carbon chain ("propan”) with single bonds ("an") and a
methyl ester ("oate") functionality.

» 3-[...amino]: Specifies that an amino group is attached to the third carbon of the propanoate
backbone.

 ((tert-butoxy)carbonyl): Describes the Boc protecting group attached to the nitrogen of the
amino group.

A Validated Synthesis Protocol
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The synthesis of Boc-[3-Ala-OMe is a well-established procedure in organic chemistry
laboratories. The following protocol outlines a reliable method for its preparation.

Mechanistic Rationale

The synthesis is a two-step process:

» Boc Protection: The first step involves the protection of the amino group of B-alanine using
di-tert-butyl dicarbonate ((Boc)20). The reaction proceeds via nucleophilic attack of the
amino group on a carbonyl carbon of (Boc)20. A base is used to deprotonate the amino
group, enhancing its nucleophilicity.

« Esterification: The carboxylic acid of the resulting Boc-[3-Ala-OH is then converted to a
methyl ester. This is typically achieved by reaction with a methylating agent, such as methyl
iodide, in the presence of a base like potassium carbonate.

Experimental Workflow

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Boc-f3-Ala-OMe.

Step-by-Step Methodology

Materials:
e [B-Alanine

» Di-tert-butyl dicarbonate ((Boc)20)
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e Sodium hydroxide (NaOH)

e 1,4-Dioxane

o Potassium bisulfate (KHSOa4)
o Ethyl acetate (EtOAC)

e Magnesium sulfate (MgSOa)

e Methyl iodide (CHsl)

e Potassium carbonate (K2COs)
o Dimethylformamide (DMF)
 Silica gel

Procedure:

Step 1: Synthesis of Boc-3-Ala-OH

Dissolve B-alanine in a 1:1 mixture of 1,4-dioxane and 1 M aqueous NaOH.
e Cool the solution to 0°C.

¢ Slowly add a solution of (Boc)20 in 1,4-dioxane.

» Allow the mixture to warm to room temperature and stir overnight.

o Remove the 1,4-dioxane under reduced pressure.

e Cool the agueous residue and acidify to pH 2-3 with cold 1 M KHSOa.

o Extract the product with ethyl acetate.

o Wash the combined organic layers with brine, dry over MgSOQa, filter, and concentrate to yield
Boc-[3-Ala-OH.
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Step 2: Synthesis of Boc-B-Ala-OMe

o Add K2COs to the solution.

o Add methyl iodide dropwise.

Dissolve the Boc-3-Ala-OH from Step 1 in DMF.

 Stir the mixture at room temperature until the reaction is complete (monitor by TLC).

e Pour the reaction mixture into water and extract with ethyl acetate.

o Wash the combined organic layers with water and brine, then dry over MgSOQOa.

o Filter and concentrate the solution.

» Purify the crude product by silica gel column chromatography to obtain pure Boc-f3-Ala-OMe.

Physicochemical and Spectroscopic Data

Accurate characterization is crucial to confirm the identity and purity of the synthesized

compound.

Property Value
methyl 3-(((tert-

IUPAC Name y3-(( )
butoxy)carbonyl)amino)propanoate

Molecular Formula CoH17NOa4

Molecular Weight 203.24 g/mol

Appearance White to off-white solid

Melting Point 36-40 °C

Spectroscopic Data:

« 1H NMR (CDCls, 400 MHz): & 5.15 (br s, 1H, NH), 3.67 (s, 3H, OCHs), 3.41 (g, J = 6.4 Hz,
2H, CH2NH), 2.54 (t, J = 6.4 Hz, 2H, CH2CO), 1.44 (s, 9H, C(CH3)3).
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e 13C NMR (CDCls, 100 MHz): 6 172.8, 155.8, 79.1, 51.6, 36.2, 34.9, 28.3.

e IR (KBr, cm™1): 3375 (N-H stretch), 2980 (C-H stretch), 1740 (C=0 ester), 1695 (C=0
carbamate), 1525 (N-H bend).

e Mass Spec (ESI+): m/z 204.1 [M+H]*, 226.1 [M+Na]*.

Applications in Scientific Research

Boc-B-Ala-OMe is a valuable building block in several areas of chemical and pharmaceutical
research.

Peptide Synthesis and Peptidomimetics

The primary application of Boc-3-Ala-OMe is in the synthesis of peptides and peptidomimetics.
The Boc group is a cornerstone of one of the major strategies in solid-phase peptide synthesis
(SPPS).[2][3] The incorporation of B-amino acids like the one derived from Boc-3-Ala-OMe into
peptide backbones can induce novel secondary structures and increase resistance to
enzymatic degradation. This makes them highly valuable in the design of new therapeutic
peptides.

Development of Bioactive Molecules

Boc-3-Ala-OMe is also a versatile starting material for the synthesis of a variety of other
bioactive molecules. Its protected amine and ester functionalities allow for selective chemical
transformations at either end of the molecule, making it a useful scaffold for building more
complex chemical structures for drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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